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Compound of Interest

Compound Name: ST91

CAS No.: 59465-42-8

Cat. No.: B1217211

Get Quote

Staphylococcus aureus sequence type 91 (ST91) is a strain of a Gram-positive, facultative

anaerobic bacterium.[1][2] As an opportunistic pathogen, it is classified under Risk Group 2,

necessitating Biosafety Level 2 (BSL-2) containment and practices for all laboratory work.[1][2]

[3] This guide provides essential safety and logistical information for researchers, scientists,

and drug development professionals to ensure the safe handling and disposal of S. aureus

ST91.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is the first line of defense against exposure and

contamination. The minimum required PPE for handling S. aureus ST91 under BSL-2

conditions is detailed below.
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PPE Category Item Specification and Use

Body Protection Laboratory Coat

Must be buttoned and

preferably have tight-fitting

wrists. Should not be worn

outside of the laboratory.[1][4]

[5]

Gown

A solid-front, disposable gown

may be required for

procedures with a higher risk

of splashes.[1][6]

Hand Protection Gloves

Nitrile or latex gloves are

required. For some

procedures, double gloving

may be necessary.[2][5][6]

Gloves should be disposed of

in a biohazard waste container.

[5]

Eye and Face Protection Safety Glasses/Goggles
Required for all procedures.[4]

[6][7]

Face Shield

Must be worn in conjunction

with safety glasses or goggles

if there is a risk of splashes or

sprays.[7][8]

Foot Protection Closed-toed Shoes
Required to protect feet from

potential spills.[1][5]

Operational Plan: Step-by-Step Handling
Procedures
All manipulations with S. aureus ST91 must be performed following BSL-2 measures, including

conducting experimental work in a certified biological safety cabinet (BSC), especially for

procedures that can generate aerosols like vortexing, sonicating, or pipetting.[2][4][7]
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Preparation and Handling:

Don PPE: Before entering the designated work area, put on all required PPE in the correct

order.

Prepare Workspace: Disinfect the work surface within the BSC before and after work.[9]

Handle Cultures: Use sterile loops and techniques when handling bacterial stocks. Keep

frozen stocks on ice to maintain viability.[2]

Centrifugation: Use aerosol-tight lids for centrifuge rotors. Load and unload rotors inside a

BSC.[9]
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Safe handling workflow for S. aureus ST91.
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Disposal Plan: Decontamination and Waste
Management
Proper decontamination of all cultures, stocks, and other potentially infectious materials is

mandatory before disposal.[4]

Decontamination Methods:

Waste Type Decontamination Method Procedure

Liquid Waste Chemical Disinfection

Add bleach to a final

concentration of 10% and

allow a contact time of at least

30 minutes before pouring

down the drain.[1][9]

Solid Waste Autoclaving

Collect in designated

biohazard containers and

autoclave. A minimum cycle of

one hour at 121°C and 15 psi

is recommended.[9][10][11]

Sharps Autoclaving

Collect in a red plastic sharps

container for decontamination.

Do not recap, bend, or break

needles.[4]

Surfaces & Equipment Chemical Disinfection

Wipe down with a 10% bleach

solution, 70% ethanol, or

another approved disinfectant.

[1][12]

Disposal Protocol:

Segregate Waste: Separate liquid, solid, and sharps waste into their respective, clearly

labeled biohazard containers.
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Decontaminate: Follow the appropriate decontamination method for each waste type as

detailed above.

Doff PPE: Remove PPE and dispose of it in a biohazard waste container.

Hand Hygiene: Thoroughly wash hands with soap and water after removing gloves and

before leaving the laboratory.[1][8]

Emergency Procedures: Spills and Exposures
In the event of a spill or personal exposure, immediate and appropriate action is critical.

Spill Response:

Alert Others: Immediately notify others in the laboratory.

Evacuate and Wait: If the spill is outside a BSC, leave the area immediately to allow aerosols

to settle for at least 15 minutes.[1]

Don PPE: Wear appropriate PPE, including double gloves, a gown, and face protection.

Contain and Disinfect: Cover the spill with absorbent material and apply an appropriate

disinfectant, working from the outside in.[1][13] Allow for a 30-minute contact time before

cleaning.[1]

Dispose: All cleanup materials must be disposed of as biohazardous waste.[10]

Exposure Protocol:

Exposure Type Immediate Action

Skin Contact
Wash the affected area with soap and water for

at least 15 minutes.[1][10]

Eye Contact
Flush eyes for 15 minutes at an eyewash

station.[1]

Needlestick/Sharps Injury
Wash the wound with soap and water for 15

minutes and seek immediate medical attention.
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All incidents, injuries, and exposures must be reported to the Principal Investigator and the

institution's environmental health and safety office immediately.[1][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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